Cas no 2137144-30-8 (N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2137144-30-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6101892
• PubChem ID: 165494165
• Update Time: 2025-10-10

N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide
• 2137144-30-8
• EN300-1169854
• N-[(1R)-1-(azetidin-3-yl)ethyl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O4S/c1-8(9-6-12-7-9)13-19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,8-9,12-13H,6-7H2,1H3/t8-/m1/s1
• InChI Key： ISBHOSAFEKQUTO-MRVPVSSYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@H](C)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Additional information on N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide

N-(1R)-1-(Azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-(1R)-1-(Azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2137144-30-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the research and development of N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide.

Chemical Structure and Synthesis

N-(1R)-1-(Azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide is a complex organic molecule with a molecular formula of C₁₃H₁₆N₄O₄S. The compound features a nitrobenzene moiety linked to a sulfonamide group, which is further substituted with an azetidine ring and an ethyl group. The presence of the azetidine ring, a four-membered cyclic amine, imparts unique conformational flexibility and chemical reactivity to the molecule.

The synthesis of N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide typically involves several steps, including the formation of the azetidine ring, the introduction of the nitro group, and the final coupling with the sulfonamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

Biological Activities and Mechanisms of Action

N-(1R)-1-(Azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide exhibits potent anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and immune responses. The mechanism involves the disruption of NF-kB signaling pathways, leading to reduced expression of inflammatory genes.

In addition to its anti-inflammatory properties, N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide has also shown potential as an antiproliferative agent. Preclinical studies have indicated that this compound can inhibit cell proliferation in various cancer cell lines by inducing apoptosis and cell cycle arrest. A recent publication in Cancer Research (2024) reported that N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide selectively targets cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

Clinical Applications and Future Prospects

The promising biological activities of N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of N-(1R)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide. Studies are being conducted to improve its solubility, stability, and bioavailability, which are critical factors for successful drug development. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance the therapeutic index and reduce potential side effects.

Conclusion

N-(1R)-1-(Azetidin-3-yi)ethyl-2-nitrobenzene-l-sulfonamide (CAS No. 2137144-308) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.